Cas no 85485-61-6 (1,4-dimethyl-1H-pyrazol-3-amine)

1,4-dimethyl-1H-pyrazol-3-amine structure
85485-61-6 structure
Product Name:1,4-dimethyl-1H-pyrazol-3-amine
CAS No:85485-61-6
MF:C5H9N3
MW:111.145060300827
MDL:MFCD11215414
CID:990561
PubChem ID:12847949
Update Time:2024-12-09

1,4-dimethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,1,4-dimethyl-(9CI)
    • 3-Amino-1,4-dimethylpyrazole
    • 1,4-Dimethyl-1H-pyrazol-3-amine
    • 1,4-Dimethyl-1H-pyrazole-3-amine
    • 1,4-dimethylpyrazol-3-amine
    • 1,4-Dimethyl-1H-pyrazol-3-ylamine
    • 1,4-Dimethyl-1H-pyrazol-3-amine (ACI)
    • Pyrazole, 3-amino-1,4-dimethyl- (7CI)
    • MFCD11215414
    • AS-35753
    • SY086778
    • STK510393
    • DTXSID40511403
    • DB-347997
    • 85485-61-6
    • EN300-232252
    • SCHEMBL1724597
    • CS-0055102
    • AKOS005169090
    • GZJVUJXNJCCGEC-UHFFFAOYSA-N
    • SB39054
    • 3-amino-1,4-dimethyl-1h-pyrazole
    • 1,4-dimethyl-1H-pyrazol-3-amine
    • MDL: MFCD11215414
    • Inchi: 1S/C5H9N3/c1-4-3-8(2)7-5(4)6/h3H,1-2H3,(H2,6,7)
    • InChI Key: GZJVUJXNJCCGEC-UHFFFAOYSA-N
    • SMILES: N1N(C)C=C(C)C=1N

Computed Properties

  • Exact Mass: 111.079647300 g/mol
  • Monoisotopic Mass: 111.079647300 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 111.15
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.174
  • Boiling Point: 237.632°C at 760 mmHg
  • Flash Point: 97.517°C
  • Refractive Index: 1.582

1,4-dimethyl-1H-pyrazol-3-amine Pricemore >>

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1,4-dimethyl-1H-pyrazol-3-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, 1 atm, rt
Reference
Tuning Azoheteroarene Photoswitch Performance through Heteroaryl Design
Calbo, Joaquin; et al, Journal of the American Chemical Society, 2017, 139(3), 1261-1274

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Ethanol ;  overnight, 75 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, 1 atm, rt
Reference
Tuning Azoheteroarene Photoswitch Performance through Heteroaryl Design
Calbo, Joaquin; et al, Journal of the American Chemical Society, 2017, 139(3), 1261-1274

Production Method 3

Reaction Conditions
1.1 Solvents: Benzonitrile ;  6 h, 160 °C
2.1 Reagents: Lithium hydroxide Solvents: Ethanol ;  overnight, 75 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, 1 atm, rt
Reference
Tuning Azoheteroarene Photoswitch Performance through Heteroaryl Design
Calbo, Joaquin; et al, Journal of the American Chemical Society, 2017, 139(3), 1261-1274

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Nitric acid Solvents: Acetic acid ;  2 h, rt
1.2 Solvents: Benzonitrile ;  6 h, 160 °C
2.1 Reagents: Lithium hydroxide Solvents: Ethanol ;  overnight, 75 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, 1 atm, rt
Reference
Tuning Azoheteroarene Photoswitch Performance through Heteroaryl Design
Calbo, Joaquin; et al, Journal of the American Chemical Society, 2017, 139(3), 1261-1274

1,4-dimethyl-1H-pyrazol-3-amine Raw materials

1,4-dimethyl-1H-pyrazol-3-amine Preparation Products

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